Cas no 66664-08-2 (Hexanoic acid, pentahydroxy-)

• Product name: Hexanoic acid, pentahydroxy-
• CAS No: 66664-08-2
• MF: C₆H₁₂O₇
• MW: 196.15528
• CID: 396013
• PubChem ID: 20849010

Hexanoic acid, pentahydroxy- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, pentahydroxy-
• 2,2,3,3,4-pentahydroxyhexanoic acid
• 66664-08-2
• SCHEMBL590792
• DTXSID00610067
• pentahydroxyhexanoic acid
• CHEBI:167879

• Inchi： InChI=1S/C6H12O7/c1-2-3(7)5(10,11)6(12,13)4(8)9/h3,7,10-13H,2H2,1H3,(H,8,9)
• InChI Key： SLSFSENIPXFAKV-UHFFFAOYSA-N
• SMILES： CCC(C(C(C(=O)O)(O)O)(O)O)O

Computed Properties

• Exact Mass: 196.05830272g/mol
• Monoisotopic Mass: 196.05830272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 138Ų